N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H17NO2/c1-13(2,3)12(15)14-10-4-5-11-9(8-10)6-7-16-11/h4-5,8H,6-7H2,1-3H3,(H,14,15)
• InChI Key: YTFPCHNGEZXJNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC2=C(C=C1)OCC2
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide, also known as DBF, is a synthetic compound that belongs to the class of benzofuran derivatives. It has been found to possess various biological activities, such as anticonvulsant, anxiolytic, and antidepressant effects.

Mechanism of Action

The exact mechanism of action of N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide has been shown to enhance the activity of GABA receptors, which may contribute to its anticonvulsant and anxiolytic effects.
Biochemical and physiological effects:
N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide has been found to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and antidepressant effects. N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide has also been found to modulate the activity of various neurotransmitters, such as serotonin and dopamine, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide is its relatively low toxicity, which makes it a safe compound to use in lab experiments. However, one of the limitations of N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide. One potential area of research is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research is its potential use as an anticonvulsant drug. Furthermore, the development of new synthesis methods for N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide may lead to the discovery of new derivatives with improved therapeutic properties.

Synthesis Methods

N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide can be synthesized using a multi-step process that involves the reaction of 2,3-dihydro-1-benzofuran with 2,2-dimethylpropanoyl chloride in the presence of a base, such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide.

Scientific Research Applications

N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide has been extensively studied for its potential therapeutic uses. It has been found to exhibit anticonvulsant activity in animal models of epilepsy, as well as anxiolytic and antidepressant effects in behavioral tests. N-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylpropanamide has also been shown to have neuroprotective properties, which may make it a potential candidate for the treatment of neurodegenerative disorders.